N-(2-fluorobenzyl)-4-methoxy-3-nitrobenzamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]-4-methoxy-3-nitrobenzamide
• InChI: InChI=1S/C15H13FN2O4/c1-22-14-7-6-10(8-13(14)18(20)21)15(19)17-9-11-4-2-3-5-12(11)16/h2-8H,9H2,1H3,(H,17,19)
• InChI Key: RTFVYVCJIACSRN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCC2=CC=CC=C2F)[N+](=O)[O-]
• Molecular Formula: C15H13FN2O4
• Molecular Weight: 304.27 g/mol

Description

N-(2-fluorobenzyl)-4-methoxy-3-nitrobenzamide, also known as FN1, is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound belongs to the class of benzamides and is characterized by its unique chemical structure which makes it a promising candidate for various research purposes.

Mechanism of Action

The mechanism of action of N-(2-fluorobenzyl)-4-methoxy-3-nitrobenzamide is not fully understood. However, it has been suggested that it works by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. This inhibition leads to the suppression of the growth and proliferation of cancer cells, as well as the reduction of inflammation and oxidative stress.
Biochemical and Physiological Effects:
N-(2-fluorobenzyl)-4-methoxy-3-nitrobenzamide has been shown to have a number of biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. It also inhibits the activity of certain enzymes involved in inflammation and oxidative stress, leading to a reduction in these processes. Additionally, N-(2-fluorobenzyl)-4-methoxy-3-nitrobenzamide has been found to have antimicrobial properties, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

N-(2-fluorobenzyl)-4-methoxy-3-nitrobenzamide has several advantages for use in lab experiments. It is relatively easy to synthesize, and its unique chemical structure makes it a promising candidate for various research purposes. However, there are also some limitations to its use. N-(2-fluorobenzyl)-4-methoxy-3-nitrobenzamide is not very soluble in water, which can make it difficult to work with in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret results.

Future Directions

There are many potential future directions for research on N-(2-fluorobenzyl)-4-methoxy-3-nitrobenzamide. One area of interest is its potential use in the treatment of cancer. Further studies are needed to fully understand its mechanism of action and to determine its efficacy in treating different types of cancer. Additionally, N-(2-fluorobenzyl)-4-methoxy-3-nitrobenzamide has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, and further research is needed to explore this potential application. Finally, there is also potential for the development of new antibiotics based on the antimicrobial properties of N-(2-fluorobenzyl)-4-methoxy-3-nitrobenzamide.

Synthesis Methods

The synthesis of N-(2-fluorobenzyl)-4-methoxy-3-nitrobenzamide involves a series of chemical reactions starting with the nitration of 4-methoxybenzaldehyde followed by the reduction of the nitro group to an amino group. The resulting compound is then reacted with 2-fluorobenzyl chloride to obtain N-(2-fluorobenzyl)-4-methoxy-3-nitrobenzamide.

Scientific Research Applications

N-(2-fluorobenzyl)-4-methoxy-3-nitrobenzamide has been extensively studied for its potential applications in scientific research. It has been found to have a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. N-(2-fluorobenzyl)-4-methoxy-3-nitrobenzamide has also been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.